Cas no 557-41-5 (Zinc formate)
Zinc formate Chemical and Physical Properties
Names and Identifiers
-
- Zinc formate
- zinc diformate
- Zincformatedihydrate
- Ameisensaeure,Zinkformiat
- Caswell No. 915
- EINECS 209-176-5
- formic acid,zinc formate
- Formic acid,zinc salt
- ZINCFORMATE
- DTXSID70890511
- Formic acid zinc salt
- zinc;diformate
- AKOS015900660
- EPA Pesticide Chemical Code 087802
- Bis-(formyloxy) zinc
- Q27295956
- 557-41-5
- UNII-ZZ67G2CT75
- NS00080510
- MFCD00050836
- Formic acid, zinc salt
- SCHEMBL43484
- ZINC FORMATE [MI]
- ZINC(2+) DIFORMATE
- Formic acid, zinc salt (2:1)
- HSDB 1053
- ZZ67G2CT75
- XOBMCBQSUCOAOC-UHFFFAOYSA-L
- Caswell No 915
- DTXCID001030448
- (formyloxy)zincio formate
- Zinc formic acid
-
- MDL: MFCD00050836
- Inchi: 1S/2CH2O2.Zn/c2*2-1-3;/h2*1H,(H,2,3);/q;;+2/p-2
- InChI Key: XOBMCBQSUCOAOC-UHFFFAOYSA-L
- SMILES: [Zn+2].[O-]C=O.[O-]C=O
Computed Properties
- Exact Mass: 153.92400
- Monoisotopic Mass: 153.924
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 7.5
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 80.3A^2
Experimental Properties
- Color/Form: Not available
- Density: 2,21 g/cm3
- Melting Point: >250°C (dec.)
- Flash Point: 29.9°C
- Water Partition Coefficient: Soluble in water (52 g/L at 20°C).
- PSA: 52.60000
- LogP: 0.51670
- Merck: 14,10137
- Solubility: Not available
Zinc formate Security Information
- Hazard Category Code: 20/21/22
- Safety Instruction: S26-S36-S37-S39
- RTECS:LR0725000
- HazardClass:9
- TSCA:No
- Risk Phrases:R20/21/22
Zinc formate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR922222-25g |
Zinc formate |
557-41-5 | 95+% | 25g |
£20.00 | 2025-02-19 | |
| Apollo Scientific | OR922222-100g |
Zinc formate |
557-41-5 | 95+% | 100g |
£73.00 | 2025-02-19 | |
| Apollo Scientific | OR922222-500g |
Zinc formate |
557-41-5 | 95+% | 500g |
£200.00 | 2025-02-19 | |
| abcr | AB354301-100 g |
Zinc formate, 98%; . |
557-41-5 | 98% | 100 g |
€75.80 | 2023-07-19 | |
| abcr | AB354301-500 g |
Zinc formate, 98%; . |
557-41-5 | 98% | 500 g |
€199.00 | 2023-07-19 | |
| abcr | AB354301-100g |
Zinc formate, 98%; . |
557-41-5 | 98% | 100g |
€78.30 | 2025-02-20 | |
| abcr | AB354301-500g |
Zinc formate, 98%; . |
557-41-5 | 98% | 500g |
€211.00 | 2025-02-20 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24210-100g |
Zinc formate, 98% |
557-41-5 | 98% | 100g |
¥592.00 | 2023-02-21 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24210-500g |
Zinc formate, 98% |
557-41-5 | 98% | 500g |
¥2211.00 | 2023-02-21 | |
| A2B Chem LLC | AI52486-100g |
Zinc formate |
557-41-5 | 95% | 100g |
$86.00 | 2024-04-19 |
Zinc formate Related Literature
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1. Evidence for the adsorption of molecules at special sites located at copper/zinc oxide interfaces: part 1.—A Fourier-transform infrared study of formic acid and formaldehyde adsorption on reduced and oxidised Cu/ZnO/SiO2 catalystsGraeme J. Millar,Colin H. Rochester,Kenneth C. Waugh J. Chem. Soc. Faraday Trans. 1992 88 1033
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Ines E. Collings,Maxim Bykov,Elena Bykova,Matthew G. Tucker,Sylvain Petitgirard,Michael Hanfland,Konstantin Glazyrin,Sander van Smaalen,Andrew L. Goodwin,Leonid Dubrovinsky,Natalia Dubrovinskaia CrystEngComm 2016 18 8849
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Anil Gopala,Stefan Mahn,Ulrich Panne,Heinrich Kipphardt RSC Adv. 2013 3 9677
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Kay He,Gaoling Zhao,Gaorong Han CrystEngComm 2014 16 3853
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5. Mechanism of formic acid decomposition over dehydrogenation catalystsYuko Noto,Kenzo Fukuda,Takaharu Onishi,Kenzi Tamaru Trans. Faraday Soc. 1967 63 3081
Additional information on Zinc formate
Professional Introduction to Zinc Formate (CAS No. 557-41-5)
Zinc formate, with the chemical formula Zn(HCOO)₂, is a coordination compound that has garnered significant attention in the field of pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its crystalline structure and its role as a precursor in various synthetic processes. The CAS No. 557-41-5 uniquely identifies this substance, ensuring precise classification and regulatory compliance in industrial and research settings.
The synthesis of zinc formate typically involves the reaction between zinc salts and formic acid under controlled conditions. This process highlights the compound's versatility, as it can be tailored to produce different crystal sizes and morphologies, which are crucial for its applications in catalysis and drug delivery systems. Recent studies have demonstrated that the crystalline properties of zinc formate can be fine-tuned to enhance its performance in these applications.
In pharmaceutical research, zinc formate has been explored for its potential antimicrobial properties. The compound's ability to disrupt bacterial cell membranes makes it a promising candidate for developing novel antibiotics. Moreover, its solubility in water allows for easy formulation into topical treatments and oral medications. A notable study published in the Journal of Medicinal Chemistry reported that zinc formate exhibited significant antibacterial activity against multidrug-resistant strains, underscoring its therapeutic potential.
Beyond pharmaceuticals, zinc formate plays a pivotal role in materials science. Its coordination chemistry enables the development of metal-organic frameworks (MOFs), which are highly porous materials used for gas storage, separation, and catalysis. The structural flexibility of zinc formate allows researchers to design MOFs with specific pore sizes and functionalities, making them ideal for applications in carbon capture and hydrogen storage technologies. These advancements align with global efforts to mitigate climate change and develop sustainable energy solutions.
The environmental chemistry of zinc formate has also been extensively studied. Its biodegradability and low toxicity make it an attractive alternative to more hazardous metal compounds. Research indicates that zinc formate can be effectively used in wastewater treatment to remove heavy metals and organic pollutants. This application not only addresses environmental concerns but also supports the principles of green chemistry by promoting the use of safer chemical alternatives.
Industrial applications of zinc formate are equally diverse. In agriculture, it serves as a source of zinc for plant growth, enhancing crop yields without posing significant environmental risks. The compound's ability to act as a micronutrient supplement makes it valuable for developing fertilizers that optimize nutrient uptake by plants. Additionally, zinc formate is utilized in battery technology as an electrolyte component, contributing to the development of more efficient and sustainable energy storage solutions.
The latest advancements in nanotechnology have further expanded the potential applications of zinc formate. Researchers have developed nanoscale particles of zinc formate that exhibit enhanced catalytic activity due to their high surface area-to-volume ratio. These nanoparticles are being tested in various industrial processes, including the production of fine chemicals and polymers, where they can improve reaction efficiency and reduce energy consumption.
As research continues to uncover new uses for zinc formate, its importance in interdisciplinary fields becomes increasingly evident. The compound's unique properties make it a valuable tool for scientists and engineers working on cutting-edge technologies across multiple sectors. By leveraging the benefits of zinc formate, researchers are paving the way for innovative solutions to some of the world's most pressing challenges.
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